Cas no 102878-92-2 (3-hydrazinyl-1-methylpiperidine)

• Product Name: 3-hydrazinyl-1-methylpiperidine
• CAS No: 102878-92-2
• MF: C₆H₁₅N₃
• MW: 129.203400850296
• MDL: MFCD13178779
• CID: 1096837
• PubChem ID: 3445483
• Update Time: 2025-10-29

3-hydrazinyl-1-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-hydrazinyl-1-methyl-Piperidine
• 3-hydrazinyl-1-methylpiperidine
• 102878-92-2
• DTXSID701303573
• EN300-276321
• SCHEMBL25091520
• DB-136622
• AKOS006333496

• MDL： MFCD13178779
• Inchi： 1S/C6H15N3/c1-9-4-2-3-6(5-9)8-7/h6,8H,2-5,7H2,1H3
• InChI Key： GPEYBZCIGJTHSC-UHFFFAOYSA-N
• SMILES： N1(C)CCCC(C1)NN

Computed Properties

• Exact Mass: 129.126598g/mol
• Monoisotopic Mass: 129.126598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 129.2g/mol
• XLogP3: -0.4
• Topological Polar Surface Area: 41.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-hydrazinyl-1-methylpiperidine

Comprehensive Overview of 3-Hydrazinyl-1-methylpiperidine (CAS No. 102878-92-2): Properties, Applications, and Industry Insights

3-Hydrazinyl-1-methylpiperidine (CAS No. 102878-92-2) is a specialized organic compound with a unique molecular structure, combining a piperidine ring with a hydrazine functional group. This heterocyclic amine has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for complex molecules. The compound's CAS registry number (102878-92-2) serves as a critical identifier for researchers and regulatory bodies worldwide.

In recent years, the demand for piperidine derivatives like 3-Hydrazinyl-1-methylpiperidine has surged, driven by their applications in drug discovery and material science. Search engine analytics reveal growing interest in queries such as "hydrazine derivatives in medicine" and "piperidine-based synthesis," reflecting the compound's relevance in contemporary research. The methylpiperidine core structure is particularly valued for its ability to modulate pharmacokinetic properties in bioactive molecules.

The physicochemical properties of 3-Hydrazinyl-1-methylpiperidine contribute to its utility across multiple domains. With a molecular weight of 129.20 g/mol and the characteristic reactivity of both hydrazine and amine functional groups, this compound serves as a valuable intermediate in organic synthesis. Laboratory studies highlight its role in constructing nitrogen-rich scaffolds, a feature increasingly important in developing compounds with enhanced binding affinity and metabolic stability.

From a synthetic chemistry perspective, 3-Hydrazinyl-1-methylpiperidine offers distinct advantages in multi-step synthesis routes. Its nucleophilic character enables efficient condensation reactions with carbonyl compounds, while the steric effects of the methyl group influence regioselectivity in subsequent transformations. These characteristics have made it particularly valuable in constructing heterocyclic systems for pharmaceutical applications, addressing current industry needs for novel molecular architectures.

The compound's stability profile and solubility characteristics make it suitable for various reaction conditions, a factor frequently searched by synthetic chemists ("piperidine derivative solubility"). Recent publications demonstrate its use in developing bioactive molecules targeting neurological and metabolic disorders, aligning with growing healthcare priorities. The hydrazinyl group specifically enables the formation of hydrazones and other conjugates with potential therapeutic value.

In material science applications, 3-Hydrazinyl-1-methylpiperidine has shown promise as a ligand precursor for metal-organic frameworks (MOFs) and coordination complexes. This application taps into the booming interest in "functional materials design" and "smart chemical building blocks," as evidenced by search trend data. The compound's ability to form stable chelates with transition metals opens possibilities for catalytic systems and advanced materials with tailored properties.

Quality control and analytical characterization of 3-Hydrazinyl-1-methylpiperidine typically involve techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods verify the compound's purity and structural integrity, crucial for research and industrial applications. The growing emphasis on "chemical purity standards" in search queries underscores the importance of rigorous quality assessment for such specialized intermediates.

From a commercial perspective, the global market for fine chemicals like 3-Hydrazinyl-1-methylpiperidine continues to expand, driven by pharmaceutical R&D investments. Procurement specialists frequently search for terms like "high-purity piperidine derivatives" and "custom synthesis intermediates," reflecting the compound's role in supply chains. Manufacturers emphasize batch-to-batch consistency and scalable production processes to meet diverse application requirements.

Environmental and handling considerations for 3-Hydrazinyl-1-methylpiperidine follow standard laboratory safety protocols for nitrogen-containing compounds. While not classified as hazardous under normal handling conditions, proper storage conditions (typically cool, dry environments) maintain stability. These practical aspects generate consistent search interest, particularly among new researchers entering the field of specialty chemical applications.

Future research directions for 3-Hydrazinyl-1-methylpiperidine may explore its potential in green chemistry applications and bioconjugation techniques. The compound's structural features position it well for developing sustainable synthetic methods, a rapidly growing area of interest as evidenced by search volumes for "eco-friendly chemical synthesis." Its versatility ensures continued relevance across multiple scientific disciplines in the coming years.